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Compound of Interest

Compound Name: Altromycin G

Cat. No.: B1665277 Get Quote

Altromycin G is a notable member of the altromycin complex, a group of novel pluramycin-like

antibiotics.[1][2] Isolated from an actinomycete, these compounds are classified as

anthraquinone-derived antibiotics and exhibit potent activity against Gram-positive bacteria as

well as strong antitumor properties.[1][3][4] This guide provides an in-depth overview of the

physicochemical properties of Altromycin G, methodologies for their determination, and

insights into its mechanism of action, tailored for researchers and professionals in drug

development.

Physicochemical Data
The fundamental physicochemical properties of Altromycin G and related analogues are

summarized below. This data is crucial for understanding its behavior in biological systems and

for the development of analytical methods.

Table 1: Core Physicochemical Properties of Altromycins
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Property
Altromycin
G

Altromycin
B

Altromycin
C

Altromycin
H

Altromycin I

Molecular

Formula

C45H55NO1

8[2]

C48H60N2O

16

C46H57NO1

7[5]

C36H41NO1

2[6]

C37H43NO1

2[7]

Molecular

Weight (

g/mol )

897.91[1] 925.37[8] 895.9[5] 679.7[6] 693.7[7]

Appearance
Solid

Powder[2]
- - - -

Topological

Polar Surface

Area

- 262.95 Å²[8] - - -

Hydrogen

Bond

Acceptors

- 16[8] - - -

Hydrogen

Bond Donors
- 5[8] - - -

Rotatable

Bonds
- 11[8] - - -

XLogP - 1.72[8] - - -

Table 2: Solubility and Storage

Compound Solvent Solubility Storage Conditions

Altromycin G - -

Dry, dark; 0-4°C

(short-term) or -20°C

(long-term).[2]

Altromycin C DMSO Soluble[5]

Dry, dark; 0-4°C

(short-term) or -20°C

(long-term).[5]
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Table 3: Spectroscopic Data of Altromycin H (Representative of the Class)

Spectroscopy Medium Absorption Maxima (λₘₐₓ)

UV-Vis Acidic Methanol 270 nm, 435 nm[6]

UV-Vis Basic Methanol 295 nm, 515 nm[6]

The bathochromic (red) shift observed in basic solution is characteristic of phenolic

anthraquinones due to the deprotonation of hydroxyl groups.[6]

Experimental Protocols
The characterization of Altromycin G involves a multi-step process from isolation to detailed

structural analysis.

Isolation and Purification
The altromycin complex is recovered from the fermentation broth of the producing

actinomycete strain (AB 1246E-26).[3]

Step 1: Solvent Extraction: The whole fermentation broth is extracted with a suitable organic

solvent that is immiscible with the aqueous phase. The choice of solvent is guided by the

polarity of the altromycins.[3][6]

Step 2: Purification by Counter-Current Chromatography (CCC): The crude extract

containing the mixture of altromycins is subjected to advanced chromatographic techniques.

CCC is a key method used for the isolation and purification of individual altromycins from the

complex mixture.[3][6]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b066137
https://www.benchchem.com/product/b066137
https://www.benchchem.com/product/b066137
https://www.benchchem.com/product/b1665277?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/2324008/
https://pubmed.ncbi.nlm.nih.gov/2324008/
https://www.benchchem.com/product/b066137
https://pubmed.ncbi.nlm.nih.gov/2324008/
https://www.benchchem.com/product/b066137
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665277?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow for Altromycin G Characterization
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Caption: Workflow for the isolation and physicochemical characterization of Altromycin G.

Structural and Physicochemical Characterization
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A combination of spectroscopic and analytical techniques is employed for comprehensive

characterization.[9]

Mass Spectrometry (MS): High-resolution mass spectrometry (HR-MS) is used to determine

the exact molecular weight and elemental composition, allowing for the deduction of the

molecular formula.[6][9]

Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (¹H and ¹³C) and 2D NMR

experiments are critical for elucidating the complex chemical structure, including the

connectivity of atoms and stereochemistry.[3][9]

UV-Visible (UV-Vis) Spectroscopy: This technique provides information about the electronic

transitions within the molecule, confirming the presence of the anthraquinone chromophore.

[3][6] The analysis is often performed in both acidic and basic media to observe

characteristic spectral shifts.[6]

Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the key functional groups

present in the molecule, which supports the structural data obtained from NMR and MS.[3][9]

Solubility Determination: The solubility is typically measured using the shake-flask method,

where the compound is equilibrated between a buffered aqueous phase (e.g., pH 7.4) and

an immiscible organic solvent (like n-octanol) to determine its partition coefficient (LogP) or

distribution coefficient (LogD).[10] For practical laboratory use, solubility is also tested in

common organic solvents such as DMSO, ethanol, and DMF.[11]

Mechanism of Action: DNA Interaction
Altromycins exert their potent antitumor effects primarily through interaction with DNA. As

pluramycin-like antibiotics, they are known to be DNA minor groove binders and DNA

alkylators.[8]

Cellular Uptake: Altromycin G enters the cell and translocates to the nucleus.

DNA Binding: The molecule preferentially binds to the minor groove of the DNA double helix.

DNA Alkylation: Following binding, a reactive epoxide group on the altromycin molecule

alkylates a nucleotide base (typically guanine), forming a covalent bond.
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Cellular Response: This covalent modification of DNA leads to strand breaks and stalls

replication and transcription, ultimately triggering cellular pathways that lead to apoptosis

(programmed cell death) or cell cycle arrest.
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Altromycin G Mechanism of Action
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Caption: Proposed mechanism of action for Altromycin G as a DNA alkylating agent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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